2-Amino-3-ethynyl-5-(trifluoromethyl)benzonitrile
Overview
Description
“2-Amino-3-ethynyl-5-(trifluoromethyl)benzonitrile” is a chemical compound with the molecular formula C10H5F3N2 . It is related to another compound, “2-amino-5-(trifluoromethyl)-3-[2-(trimethylsilyl)ethynyl]benzonitrile”, which has the molecular formula C13H13F3N2Si .
Molecular Structure Analysis
The molecular structure of a compound can be determined by its InChI code. For the related compound “2-amino-5-(trifluoromethyl)-3-[2-(trimethylsilyl)ethynyl]benzonitrile”, the InChI code is 1S/C13H13F3N2Si/c1-19(2,3)5-4-9-6-11(13(14,15)16)7-10(8-17)12(9)18/h6-7H,18H2,1-3H3 . This code provides a unique representation of the compound’s molecular structure.Physical and Chemical Properties Analysis
The physical and chemical properties of a compound can be inferred from its molecular structure and formula. For the related compound “2-amino-5-(trifluoromethyl)-3-[2-(trimethylsilyl)ethynyl]benzonitrile”, it has a molecular weight of 282.34, and it is a solid at room temperature . Its melting point is between 113 - 114 degrees Celsius .Scientific Research Applications
Organic Synthesis and Chemical Properties
The compound has been investigated as an intermediate in the synthesis of complex molecules. For example, research demonstrates its utility in synthesizing bicalutamide, a prominent anti-cancer medication, through a series of chemical reactions starting from m-fluoro-(trifluoromethyl)benzene, showcasing an environmentally friendly and practical methodology (Zhang Tong-bin, 2012). Additionally, it has been used in the development of synthetic processes for large-scale production of derivatives with potential applications in various domains, including medical research (Xun Li et al., 2009).
Material Science and Polymer Technology
In material science, the compound's derivatives have been studied for their effects on the efficiency of polymer solar cells. The inclusion of a perfluorinated compound similar in structure enhanced the power conversion efficiency of these cells, attributing to improved structural ordering and hole mobility within the polymer chains (Seonju Jeong et al., 2011). This research opens new avenues for the development of more efficient renewable energy technologies.
Advanced Pharmaceutical Synthesis
In the pharmaceutical synthesis domain, its analogs have been key in synthesizing androgen receptor antagonists like MDV3100, used in treating prostate cancer, demonstrating its role in the creation of therapeutic agents (Li Zhi-yu, 2012). Another study explores the inhibition of cyclotrimerization processes of benzonitrile derivatives, providing insights into the mechanism of cyclotrimerization, which is fundamental in organic chemistry and material science (R. Davies et al., 1997).
Safety and Hazards
The related compound “2-amino-5-(trifluoromethyl)-3-[2-(trimethylsilyl)ethynyl]benzonitrile” is classified as a hazardous substance. It has the signal word “Warning” and is associated with hazard statements H302, H312, and H332, indicating that it is harmful if swallowed, in contact with skin, or if inhaled .
Properties
IUPAC Name |
2-amino-3-ethynyl-5-(trifluoromethyl)benzonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H5F3N2/c1-2-6-3-8(10(11,12)13)4-7(5-14)9(6)15/h1,3-4H,15H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OWGLZSBACPBEQK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C#CC1=C(C(=CC(=C1)C(F)(F)F)C#N)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H5F3N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID601232014 |
Source
|
| Record name | 2-Amino-3-ethynyl-5-(trifluoromethyl)benzonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID601232014 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
210.15 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
1221792-72-8 |
Source
|
| Record name | 2-Amino-3-ethynyl-5-(trifluoromethyl)benzonitrile | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1221792-72-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-Amino-3-ethynyl-5-(trifluoromethyl)benzonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID601232014 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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